BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of N-ethyl-
N',N'-dimethylthiourea

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Ethyl-1,1-dimethylthiourea

Cat. No.: B091697

An In-depth Technical Guide to N,N'-
Dimethylthiourea

Disclaimer: Information regarding the specific compound N-ethyl-N',N'-dimethylthiourea is not
readily available in public databases. This guide provides a comprehensive overview of the
closely related and well-documented compound, N,N'-dimethylthiourea (DMTU). While
structurally similar, the properties and reactivity of N-ethyl-N',N'-dimethylthiourea may differ.

Introduction

N,N'-Dimethylthiourea (DMTU) is a substituted thiourea derivative with a range of applications
in chemical synthesis and biological research. It is recognized for its role as a scavenger of
reactive oxygen species (ROS), particularly hydroxyl radicals, making it a valuable tool in
studies involving oxidative stress.[1] This document provides a detailed overview of its physical
and chemical properties, experimental protocols for its synthesis, and its known biological
interactions.

Chemical and Physical Properties

The physical and chemical properties of N,N'-Dimethylthiourea are summarized below.

Identifiers and General Properties
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Property Value Reference

IUPAC Name 1,3-dimethylthiourea [2]
N,N'-Dimethylthiourea, 1,3-

Synonyms Dimethyl-2-thiourea, DMTU, [2][3][41[5][6]
Dimethylthiocarbamide

CAS Number 534-13-4 [A1I51071I8191L0]

Molecular Formula C3H8N2S [21[4]1[5]18]1[10]

Molecular Weight 104.17 g/mol [2][4]]10]
Colorless to white crystalline

Appearance [41[9][10]
powder or chunks

Physical Properties

Property Value Reference

Melting Point 60-64 °C

Boiling Point 155°C at 1 hPa

Solubility Soluble in water (1000 g/L) [9]

Density 1.055 g/cm? (estimate) [9]

Bulk Density ~600 kg/m 3 [9]

pH 6.5 (100 g/L in H20 at 20 °C) [9]

Spectroscopic Data

Spectrum

Data

1H NMR

Spectral data available.[11]

Mass Spectrum

Molecular ion peak at m/z 104.[11]

Synthesis of N,N'-Dimethylthiourea
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A common method for the synthesis of N,N'-dimethylthiourea involves the reaction of methyl
isothiocyanate with methylamine. This reaction is a nucleophilic addition of the amine to the
electrophilic carbon of the isothiocyanate.

Experimental Protocol: Synthesis from Methyl
Isothiocyanate and Methylamine

Materials:

¢ Methyl isothiocyanate

o Methylamine (aqueous solution)

» Ethanol (optional, as solvent)

* Ice bath

o Reaction flask with stirring capability
« Filtration apparatus

Procedure:

» In a well-ventilated fume hood, dissolve methyl isothiocyanate in a suitable solvent such as
ethanol in a reaction flask.

» Cool the flask in an ice bath to control the reaction temperature.

¢ Slowly add an equimolar amount of aqueous methylamine solution to the stirred solution of
methyl isothiocyanate. The reaction is exothermic.

o After the addition is complete, continue stirring the reaction mixture at room temperature for
a specified period (e.g., 1-2 hours) to ensure the reaction goes to completion.

+ Remove the solvent under reduced pressure.

e The crude N,N'-dimethylthiourea can be purified by recrystallization from a suitable solvent
system, such as ethanol/water, to yield a crystalline solid.
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o Collect the purified crystals by filtration, wash with a small amount of cold solvent, and dry
under vacuum.

Workflow for the Synthesis of N,N'-Dimethylthiourea

Reactants
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Click to download full resolution via product page

Caption: Synthesis workflow for N,N'-dimethylthiourea.

Biological Activity and Signaling Pathways

N,N'-Dimethylthiourea is primarily known for its antioxidant properties, specifically as a
scavenger of hydroxyl radicals (*OH).[1] This activity is crucial in mitigating cellular damage
caused by oxidative stress.

Mechanism of Action as a Hydroxyl Radical Scavenger

Oxidative stress is a condition characterized by an imbalance between the production of
reactive oxygen species (ROS) and the biological system's ability to detoxify these reactive
intermediates. The hydroxyl radical is one of the most reactive and damaging ROS. DMTU can
directly interact with and neutralize hydroxyl radicals, thereby preventing them from damaging
cellular components like DNA, proteins, and lipids.

Mechanism of N,N'-Dimethylthiourea as a Hydroxyl Radical Scavenger
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Caption: DMTU's role in scavenging hydroxyl radicals.

Safety and Handling

N,N'-Dimethylthiourea is considered moderately toxic if swallowed and may cause an allergic
skin reaction.[4][10]

o Handling: Use in a well-ventilated area and wear appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat. Avoid breathing dust.

o Storage: Store in a tightly closed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.[8]

o First Aid: In case of contact with skin, wash thoroughly with soap and water. If ingested, seek
immediate medical attention.

Conclusion

N,N'-Dimethylthiourea is a versatile compound with significant applications as a hydroxyl
radical scavenger in research settings. Its well-defined physical and chemical properties, along
with established synthesis routes, make it a valuable tool for scientists studying oxidative stress
and related pathologies. Proper safety precautions are necessary when handling this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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